
NVS-PAK1-1 batch variability testing

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: NVS-PAK1-1

CAS No.: 1783816-74-9

Cat. No.: S537873

Get Quote

NVS-PAK1-1 Technical Data Summary

Parameter Specification / Value

Biological Target PAK1 (p21-activated kinase 1) [1] [2]

IC₅₀ for PAK1 5 nM [1] [2]

Selectivity (PAK1 vs. PAK2) ~54-fold selective (IC₅₀ for PAK2: 270 nM) [2]

Purity ≥98% (HPLC) [1]

Recommended Cellular Use 0.25 µM for selective PAK1 inhibition; 2.5 µM for PAK1/2 inhibition [2]

Molecular Weight 479.93 g/mol [1]

Molecular Formula C₂₃H₂₅ClF₃N₅O [1]

CAS Number 1783816-74-9 [1]

Storage -20°C [1]

Solubility (in DMSO) 100 mM (47.99 mg/mL) [1]
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A Framework for Your In-House Batch Testing

In the absence of a published standard protocol, you can establish a robust in-house quality control process

using the data in the table above. The core principle is to ensure that different batches of the compound

produce consistent and expected biological and chemical results.

Here is a logical workflow for designing your batch testing protocol, from receiving a new batch to its final

application in research.

Start: Receive New Batch

Step 1: Confirm Chemical Identity
(Purity ≥98% via HPLC,

 Mass Spec)

Step 2: Verify Functional Potency
(In vitro Kinase Assay,

 IC₅₀ ~5 nM)

Step 3: Validate Cellular Activity
(PAK1 Autophosphorylation

 Inhibition at 0.25 µM)

Batch Qualified
for Experimental Use

Click to download full resolution via product page

The following FAQs and troubleshooting guide are designed to help you implement this workflow.
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Frequently Asked Questions

What are the key parameters to confirm when a new batch arrives? You should verify its

chemical identity and biological potency. At a minimum, this includes confirming ≥98% purity via

HPLC and obtaining a dose-response curve in a PAK1 kinase assay to ensure the IC₅₀ is consistent

with your established baseline (around 5 nM) [1] [2].

My new batch shows reduced cellular activity. What could be the cause? Reduced activity often

points to compound degradation. First, check your storage conditions (-20°C) and avoid repeated

freeze-thaw cycles [1]. Re-test the purity via HPLC and compare the chromatogram with a known

good batch. Prepare a fresh stock solution from the powder to rule out issues with an old, degraded

stock.

How can I test for the selectivity of a new batch? The hallmark of NVS-PAK1-1 is its selectivity for

PAK1 over PAK2 [2] [3]. To confirm this, you can run parallel kinase activity assays for PAK1 and

PAK2. A new batch should reproduce the characteristic ~50-fold difference in IC₅₀ values. Profiling

against a broader kinase panel can be outsourced for a comprehensive analysis.

Where can I find a negative control for my experiments? The Structural Genomics Consortium

(SGC) and vendors like Tocris supply an inactive control compound called NVS-PAK1-C [1] [2]. This

compound is structurally similar but does not inhibit PAK1, making it essential for confirming that

observed effects are due to PAK1 inhibition and not off-target activities.

Troubleshooting Guide

Issue Possible Cause Suggested Action

High background
in kinase assay

Non-specific kinase activity or
contaminated reagents.

Include the negative control (NVS-PAK1-C) to
establish a baseline. Ensure ATP

concentrations are correct.

No effect in
cellular model

The cell line may not be PAK1-

dependent; compound may not
be cell-permeable.

Verify PAK1 expression and dependency in

your cell line [3]. Use a positive control cell
line (e.g., Su86.86).
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Issue Possible Cause Suggested Action

Inconsistent IC₅₀
values

Compound degradation; assay
variability; human error in serial

dilution.

Use fresh DMSO for stock solutions. Ensure
consistent assay conditions (time,

temperature). Perform dilution series in
triplicate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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